Cas no 1865197-13-2 (2-Oxiranecarbonitrile, 3-(3,5-dimethylphenyl)-3-methyl-)

• Product Name: 2-Oxiranecarbonitrile, 3-(3,5-dimethylphenyl)-3-methyl-
• CAS No: 1865197-13-2
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5275412
• Update Time: 2025-06-15

2-Oxiranecarbonitrile, 3-(3,5-dimethylphenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarbonitrile, 3-(3,5-dimethylphenyl)-3-methyl-

• Inchi： 1S/C12H13NO/c1-8-4-9(2)6-10(5-8)12(3)11(7-13)14-12/h4-6,11H,1-3H3
• InChI Key： MVMLRBPKDYHKDM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(C)=CC(C)=C2)(C)C1C#N

Additional information on 2-Oxiranecarbonitrile, 3-(3,5-dimethylphenyl)-3-methyl-

Exploring the Properties and Applications of 2-Oxiranecarbonitrile, 3-(3,5-dimethylphenyl)-3-methyl- (CAS No. 1865197-13-2)

In the realm of specialty chemicals, 2-Oxiranecarbonitrile, 3-(3,5-dimethylphenyl)-3-methyl- (CAS No. 1865197-13-2) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its epoxide and nitrile functional groups, is a subject of interest in both academic research and industrial innovation. Its molecular framework, combining a 3,5-dimethylphenyl moiety with a methyl-substituted oxirane, offers a promising platform for synthetic modifications and material science advancements.

The growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and advanced materials has propelled research into compounds like 2-Oxiranecarbonitrile, 3-(3,5-dimethylphenyl)-3-methyl-. Researchers are particularly intrigued by its potential as a building block for designing novel polymers, coatings, and bioactive molecules. Its reactivity and stability under various conditions make it a valuable candidate for green chemistry initiatives, aligning with the global push toward sustainable industrial practices.

One of the most searched questions in the field revolves around the synthetic routes for 2-Oxiranecarbonitrile, 3-(3,5-dimethylphenyl)-3-methyl-. Recent studies highlight its preparation via epoxidation of corresponding olefins or through cyanation reactions. The compound's regioselectivity and stereochemistry are also hot topics, as these properties influence its utility in asymmetric synthesis—a critical area for drug development and fine chemical manufacturing.

Beyond synthesis, the applications of CAS No. 1865197-13-2 are a focal point for industry professionals. For instance, its incorporation into epoxy resins enhances thermal and mechanical properties, addressing the need for durable materials in electronics and aerospace. Additionally, its role as a crosslinking agent in polymer chemistry is under exploration, with potential implications for 3D printing and smart materials—trends dominating modern material science discussions.

Environmental and safety considerations are paramount when handling 2-Oxiranecarbonitrile derivatives. While the compound itself is not classified as hazardous under standard regulations, its handling requires adherence to good laboratory practices (GLP). This aligns with broader industry trends emphasizing responsible chemical management and worker safety, topics frequently searched by professionals in the field.

In conclusion, 2-Oxiranecarbonitrile, 3-(3,5-dimethylphenyl)-3-methyl- (CAS No. 1865197-13-2) represents a compelling intersection of chemistry and innovation. Its multifaceted applications, from advanced materials to sustainable synthesis, position it as a compound of enduring relevance. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in shaping the future of specialty chemicals and beyond.